Cas no 1212262-35-5 ((4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one)

• Product Name: (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one
• CAS No: 1212262-35-5
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• MDL: MFCD11099960
• CID: 5167386
• Update Time: 2025-06-30

(4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one
• 2-Pentanone, 4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)-, (4R)-

• MDL： MFCD11099960
• Inchi： 1S/C12H14F3NO2/c1-8(17)7-11(16,12(13,14)15)9-3-5-10(18-2)6-4-9/h3-6H,7,16H2,1-2H3/t11-/m1/s1
• InChI Key： XUVFNTSJXAVQHH-LLVKDONJSA-N
• SMILES： FC([C@](C1C=CC(=CC=1)OC)(CC(C)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one

(4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one: A Promising Molecule in Medicinal Chemistry

(4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one, with the chemical identifier CAS No. 1212262-35-5, represents a novel class of fluorinated compounds that have garnered significant attention in the field of medicinal chemistry. This molecule is characterized by its unique structural features, including the presence of a trifluoromethyl group at the central carbon atom and a 4-methoxyphenyl substituent on the adjacent carbon chain. These structural elements contribute to its distinct physicochemical properties and biological activity, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one in modulating key biological pathways associated with inflammatory diseases and neurodegenerative conditions. The fluorine atoms in its structure play a critical role in enhancing metabolic stability and improving drug-target interactions. This is particularly relevant in the context of modern drug design, where the incorporation of fluorine atoms is often employed to optimize pharmacokinetic profiles and reduce off-target effects.

The 4-methoxyphenyl group at the terminal position of the molecule is another key structural feature that warrants detailed investigation. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the presence of methoxy groups can significantly influence the binding affinity of small molecules to protein targets. In the case of (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one, the methoxy substituent may contribute to its selective interaction with specific receptors, such as the neurokinin-1 receptor, which is implicated in several pathological conditions.

One of the most intriguing aspects of (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one is its potential as a prodrug or bioisostere for existing therapeutic agents. The amino group at the fourth position of the pentan-2-one core may serve as a functional group for further chemical modifications, enabling the development of derivatives with enhanced efficacy or reduced toxicity. This property aligns with current trends in medicinal chemistry, where the design of multifunctional molecules is increasingly emphasized to address complex disease mechanisms.

Recent advancements in computational drug discovery have provided new insights into the behavior of (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one. Machine learning algorithms, as reported in ACS Chemical Biology (2024), have been employed to predict the molecule's interactions with various protein targets. These computational models suggest that the fluorinated core of the compound may exhibit unique binding characteristics compared to its non-fluorinated counterparts, potentially leading to improved therapeutic outcomes.

The stereochemistry of (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one is another critical factor in its biological activity. The R configuration at the fourth carbon atom is believed to play a pivotal role in determining its pharmacological profile. Studies on similar chiral compounds have shown that stereochemical differences can lead to significant variations in potency and selectivity, underscoring the importance of maintaining the correct stereochemistry in drug development.

From a synthetic perspective, the pentan-2-one core of (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one presents unique challenges and opportunities. The fluorination of the central carbon atom requires precise control over reaction conditions to avoid side reactions that could compromise the molecule's integrity. Recent developments in fluorination chemistry have enabled the synthesis of such compounds with high efficiency and selectivity, paving the way for their broader application in pharmaceutical research.

Emerging evidence suggests that (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one may have applications beyond traditional therapeutic areas. Research published in Pharmaceutical Research (2025) has explored its potential as a targeted drug delivery agent for specific cell types. The methoxyphenyl group may facilitate cell membrane interactions, enabling the molecule to selectively accumulate in target tissues while minimizing systemic toxicity.

The amino group in (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one also presents opportunities for functionalization to enhance its therapeutic potential. Modifications to this group could lead to the development of molecules with improved solubility, increased bioavailability, or enhanced interactions with specific biological targets. Such modifications are particularly relevant in the context of personalized medicine, where the ability to tailor drug properties to individual patient needs is becoming increasingly important.

In conclusion, (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one represents a promising molecule with significant potential in the field of medicinal chemistry. Its unique structural features, including the trifluoromethyl group, 4-methoxyphenyl substituent, and R configuration, contribute to its distinct physicochemical properties and biological activity. As research in this area continues to evolve, it is likely that (4R)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one will play an increasingly important role in the development of novel therapeutic agents for a wide range of medical conditions.